Cas no 1522334-06-0 (3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid)

• Product name: 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1522334-06-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5525701
• PubChem ID: 70640793

3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-4-methylphenyl)-2-methylpropionic acid
• Benzenepropanoic acid, 3-fluoro-α,4-dimethyl-
• 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13FO2/c1-7-3-4-9(6-10(7)12)5-8(2)11(13)14/h3-4,6,8H,5H2,1-2H3,(H,13,14)
• InChI Key： QFAQGVKHPSVEQZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1=CC=C(C)C(F)=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 134-137℃
• Boiling Point: 295.2±25.0 °C at 760 mmHg
• Flash Point: 132.4±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 4.66±0.10(Predicted)

3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid

3-(3-Fluoro-4-methylphenyl)-2-methylpropanoic Acid (CAS No. 1522334-06-0): An Overview

3-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1522334-06-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of aromatic carboxylic acids and is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a methylated propanoic acid moiety.

The molecular formula of 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid is C₁₁H₁₃FO₂, with a molecular weight of approximately 198.21 g/mol. Its chemical structure consists of a 3-fluoro-4-methylphenyl group attached to a 2-methylpropanoic acid chain, which imparts specific physicochemical properties and biological activities. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity, while the methyl group on the propanoic acid chain contributes to its stability and reactivity.

In the realm of pharmaceutical research, 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its pharmacological properties, particularly its ability to modulate various biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's potential as an inhibitor of specific enzymes involved in inflammatory responses, making it a candidate for treating inflammatory diseases such as arthritis and asthma.

The synthesis of 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid can be achieved through several routes, including the coupling of 3-fluoro-4-methylbenzaldehyde with methyl malonate followed by reduction and hydrolysis steps. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for further research and development. Additionally, advances in green chemistry have led to the development of more environmentally friendly synthetic protocols, which are crucial for sustainable pharmaceutical manufacturing.

In addition to its potential therapeutic applications, 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid has also been studied for its use in chemical biology. Researchers have utilized this compound as a tool molecule to probe specific biological processes and interactions. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that the compound can selectively bind to certain protein targets, providing insights into their structure-function relationships and aiding in drug discovery efforts.

The physicochemical properties of 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid, such as its solubility, stability, and bioavailability, are critical factors that influence its potential applications. Experimental data indicate that the compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. Furthermore, its stability under different conditions has been evaluated, ensuring that it remains viable for long-term storage and use in laboratory settings.

Clinical trials involving derivatives of 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid are currently underway to assess their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a valuable addition to the pharmaceutical arsenal.

In conclusion, 3-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1522334-06-0) is a versatile compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, paving the way for innovative treatments and therapies.